2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether

• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3-butyl-6-[(E)-2-(2-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H18N4OS/c1-3-4-9-14-17-18-16-20(14)19-15(22-16)11-10-12-7-5-6-8-13(12)21-2/h5-8,10-11H,3-4,9H2,1-2H3/b11-10+
• InChI Key: IROCDSODGWREMM-ZHACJKMWSA-N
• Isomeric SMILES: CCCCC1=NN=C2N1N=C(S2)/C=C/C3=CC=CC=C3OC
• SMILES: CCCCC1=NN=C2N1N=C(S2)C=CC3=CC=CC=C3OC

Description

2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the triazolothiadiazole family, which has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether exhibits a wide range of biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether in lab experiments is its ability to exhibit a wide range of biological activities. This compound has been found to be effective in a variety of assays, making it a useful tool for studying various biological processes.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound may exhibit cytotoxic effects at high concentrations, which may limit its use in certain assays.

Future Directions

There are several future directions for research on 2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether. One potential area of research is the development of new analogs of this compound with improved biological activity and reduced toxicity.
Another potential area of research is the investigation of the mechanism of action of this compound. Further studies are needed to fully understand how this compound exerts its biological effects, which may lead to the development of new therapeutic agents.
Finally, there is a need for further research on the potential applications of 2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether in various disease models. Studies have shown that this compound exhibits promising anti-inflammatory, antitumor, and antimicrobial effects, which may make it a useful tool for the development of new therapies.

Synthesis Methods

The synthesis of 2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether involves the reaction of 3-butyl-6-amino-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 4-(bromomethyl)-2-(2-hydroxyphenyl)phenol in the presence of a base such as potassium carbonate. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-[2-(3-Butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects.